Cas no 403661-78-9 (Boc-b-HoPhe(2-Br)-OH)

• Product Name: Boc-b-HoPhe(2-Br)-OH
• CAS No: 403661-78-9
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• MDL: MFCD03788796
• CID: 328323
• PubChem ID: 2761587
• Update Time: 2025-05-19

Boc-b-HoPhe(2-Br)-OH Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,2-bromo-b-[[(1,1-dimethylethoxy)carbonyl]amino]-,(bS)-
• Boc-(S)-3-Amino-4-(2-bromo-phenyl)-butyric acid
• (2S)-3-amino-4-(2-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonyl]butanoic acid
• Benzenebutanoic acid, 2-bromo-β-[[(1,1-dimethylethoxy)carbonyl]amino]-, (βS)-
• Boc-(S)-3-Amino-4-(2-bromophenyl)-butyric acid
• BOC-2-BROMO-L-BETA-HOMOPHENYLALANINE,
• Benzenebutanoic acid,2-bromo-b-[[(1,1-dimethylethoxy)carbonyl]amino]-,(bS)
• BOC-(S)-3-AMINO-4-(2-BROMOPHENYL)BUTANOIC ACID
• BOC-D-PHE(2-BR)-(C*CH2)OH
• Boc-L-3-Amino-4-(2-bromophenyl)butyricacid
• BOC-PHE(2-BR)-(C*CH2)OH
• BOC-Β-HOPHE(2-BR)-OH
• RARECHEM AK PT F130
• (betaS)-2-Bromo-beta-[[(tert-butoxy)carbonyl]amino]benzenebutanoic acid
• (3S)-4-(2-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}butanoic acid
• 403661-78-9
• boc-(s)-3-amino-4-(2-bromophenyl)butyric acid
• AC-25447
• FD10312
• AKOS015948735
• (3S)-4-(2-bromophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• MFCD03788796
• (S)-4-(2-Bromophenyl)-3-((tert-butoxycarbonyl)amino)butanoicacid
• (S)-4-(2-Bromophenyl)-3-((tert-butoxycarbonyl)amino)butanoic acid
• C15H20BrNO4
• (3S)-4-(2-BROMOPHENYL)-3-[(TERT-BUTOXYCARBONYL)AMINO]BUTANOIC ACID
• EN300-12444634
• CS-0154494
• PS-12245
• Boc-2-bromo-L-beta-homophenylalanine
• (S)-3-(Boc-amino)-4-(2-bromophenyl)butanoic acid
• Boc-b-HoPhe(2-Br)-OH

• MDL： MFCD03788796
• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(20)17-11(9-13(18)19)8-10-6-4-5-7-12(10)16/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t11-/m0/s1
• InChI Key： MOFCTVVLGCILTN-NSHDSACASA-N
• SMILES： BrC1C=CC=CC=1C[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.05800
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.370
• PSA: 75.63000
• LogP: 3.75050

Additional information on Boc-b-HoPhe(2-Br)-OH

Professional Introduction to Boc-b-HoPhe(2-Br)-OH (CAS No: 403661-78-9)

The compound Boc-b-HoPhe(2-Br)-OH, with the CAS number 403661-78-9, is a significant intermediate in the field of pharmaceutical chemistry. This compound, featuring a protected amino acid derivative, has garnered attention due to its utility in the synthesis of bioactive molecules and peptidomimetics. The presence of a Boc (tert-butoxycarbonyl) group and a brominated phenylalanine residue (HoPhe(2-Br)) makes it a versatile building block for designing novel therapeutic agents.

In recent years, the development of peptidomimetics has seen substantial advancements, particularly in the area of protease inhibition. The Boc-b-HoPhe(2-Br)-OH molecule serves as a critical precursor in the synthesis of peptidomimetics that mimic the natural substrate recognition by target enzymes. The bromine substituent on the phenylalanine side chain enhances the reactivity and binding affinity, making it an attractive scaffold for drug design. Current research focuses on leveraging this compound to develop inhibitors for various therapeutic targets, including proteases involved in cancer and inflammatory diseases.

The Boc protection group on the amino group ensures stability during synthetic manipulations while allowing for selective deprotection under mild acidic conditions. This characteristic is particularly valuable in multi-step syntheses where protecting group strategies play a crucial role in maintaining molecular integrity. The Boc-b-HoPhe(2-Br)-OH intermediate has been utilized in the preparation of peptidomimetics that exhibit improved pharmacokinetic properties, such as enhanced solubility and reduced immunogenicity. These attributes are essential for developing next-generation therapeutics that can overcome limitations associated with traditional peptide-based drugs.

Recent studies have highlighted the potential of Boc-b-HoPhe(2-Br)-OH in the development of targeted therapies for neurological disorders. Peptidomimetics derived from this compound have shown promise in modulating neurotransmitter release and receptor activity. For instance, modifications to the brominated phenylalanine residue have led to the discovery of novel compounds that exhibit potent binding to specific neurotransmitter receptors, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The versatility of this intermediate allows chemists to fine-tune its properties through structural modifications, enabling the creation of highly specific and effective therapeutic agents.

The synthesis of Boc-b-HoPhe(2-Br)-OH involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including solid-phase peptide synthesis (SPPS) and continuous flow chemistry, have been employed to improve yield and purity. These techniques not only enhance efficiency but also reduce costs associated with large-scale production. The growing interest in green chemistry principles has further driven innovation in synthetic routes, ensuring that processes are environmentally sustainable while maintaining high chemical yields.

In conclusion, Boc-b-HoPhe(2-Br)-OH (CAS No: 403661-78-9) is a pivotal intermediate in pharmaceutical research, with applications spanning protease inhibition to neurological disorder treatments. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further, solidifying its role as a cornerstone in modern pharmaceutical chemistry.